Cas no 53207-55-9 (1,3,3-trimethyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 1,3,3-trimethyl-1,2,3,4-tetrahydroquinoline
• CAS No: 53207-55-9
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 1581350
• PubChem ID: 104440
• Update Time: 2025-04-21

1,3,3-trimethyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1,3,3-trimethyl-1,2,3,4-tetrahydroquinoline
• 1,2,3,4-Tetrahydro-1,3,3-trimethylquinoline
• BRN 1565312
• Quinoline, 1,2,3,4-tetrahydro-1,3,3-trimethyl-
• 5-20-06-00430 (Beilstein Handbook Reference)
• DTXSID10201288
• SCHEMBL16687886
• 53207-55-9
• DB-300876

• Inchi： 1S/C12H17N/c1-12(2)8-10-6-4-5-7-11(10)13(3)9-12/h4-7H,8-9H2,1-3H3
• InChI Key： UBABTTHJZBCRCI-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2CC(C)(C)C1

Computed Properties

• Exact Mass: 175.13621
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24